Cas no 851809-79-5 (5-(4-bromophenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-bromophenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851809-79-5
• MF: C₂₁H₂₀BrN₅O₃S
• MW: 502.384202003479
• CID: 5971747
• PubChem ID: 3483181
• Update Time: 2025-07-02

5-(4-bromophenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• (4-((4-bromophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone
• Methanone, [4-[(4-bromophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]-1-piperazinyl]-2-furanyl-
• 5-[(4-bromophenyl)[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851809-79-5
• [4-[(4-bromophenyl)-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• AB00669972-01
• F0631-0114
• AKOS024589637

• Inchi： 1S/C21H20BrN5O3S/c1-13-23-21-27(24-13)20(29)18(31-21)17(14-4-6-15(22)7-5-14)25-8-10-26(11-9-25)19(28)16-3-2-12-30-16/h2-7,12,17,29H,8-11H2,1H3
• InChI Key： WTYNQLSGIZGLED-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC=C(Br)C=C2)C2SC3=NC(C)=NN3C=2O)CC1)(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 501.04702g/mol
• Monoisotopic Mass: 501.04702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

Additional information on 5-(4-bromophenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 851809-79-5 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 851809-79-5 is a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The compound, formally known as 5-(4-bromophenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, represents a confluence of diverse chemical moieties that contribute to its potential therapeutic applications. This introduction delves into the compound's chemical characteristics, its significance in contemporary research, and its implications for the development of novel pharmaceutical agents.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings, including a piperazine ring, a furan ring, and a triazolothiazole core. The presence of these heterocycles imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation. Specifically, the 4-bromophenyl moiety introduces a bromine atom at the para position of a phenyl ring, which can serve as a handle for further functionalization or cross-coupling reactions. This feature is particularly relevant in modern drug discovery, where site-specific modifications are often required to optimize pharmacological activity.

The furan-2-carbonyl group in the compound's structure contributes to its overall functionality by providing a carbonyl moiety that can participate in various chemical reactions, such as condensation or nucleophilic addition. This group is also part of a larger triazolothiazole scaffold, which is known for its biological activity in several pharmacological contexts. Triazolothiazole derivatives have been extensively studied for their potential roles in treating various diseases, including infectious disorders and neurological conditions.

The compound's name highlights several key features that are critical for understanding its potential applications. The piperazin-1-ylmethyl group is particularly noteworthy, as piperazine derivatives are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The presence of this group suggests that the compound may exhibit inhibitory or modulatory effects on specific biological pathways. Furthermore, the 2-methyl substituent adds an additional layer of complexity to the molecule's structure, which can influence its solubility, bioavailability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. The compound with CAS No. 851809-79-5 aligns with this trend by incorporating multiple heterocyclic units that are known to exhibit pharmacological properties. For instance, studies have shown that triazolothiazole derivatives can possess antimicrobial, anti-inflammatory, and antiviral activities. These findings underscore the potential of this compound as a lead molecule for further drug development.

The synthesis of such complex molecules often requires multi-step organic reactions and careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing the intricate framework of this compound. These techniques not only facilitate the assembly of the molecular structure but also allow for precise modifications at specific positions within the molecule.

Evaluation of the compound's biological activity typically involves in vitro and in vivo assays to assess its interaction with target proteins and its overall efficacy. Preliminary studies have suggested that derivatives of this class may exhibit promising results in modulating enzyme activity and receptor binding. For example, analogs with similar structural motifs have shown potential in inhibiting enzymes involved in metabolic pathways or neurotransmitter signaling. Such findings warrant further exploration of this compound's pharmacological profile.

The integration of computational chemistry and molecular modeling techniques has also played a crucial role in understanding the behavior of this compound. By simulating interactions between the molecule and biological targets at an atomic level, researchers can gain insights into its mechanism of action and identify potential optimization strategies. These computational approaches complement traditional experimental methods by providing rapid screening capabilities and predictive insights into drug-like properties.

In conclusion, Compound with CAS No. 851809-79-5 represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique combination of heterocyclic units and functional groups makes it a valuable scaffold for further pharmaceutical research. As our understanding of biological pathways continues to expand, compounds like this one hold promise for addressing complex diseases through targeted interventions.